molecular formula C11H8O3S B2620681 Benzo[b]thiophene-5-carboxylic acid, 3-formyl-, methyl ester CAS No. 530144-81-1

Benzo[b]thiophene-5-carboxylic acid, 3-formyl-, methyl ester

Cat. No. B2620681
CAS RN: 530144-81-1
M. Wt: 220.24
InChI Key: SXNIZWJNOZKDST-UHFFFAOYSA-N
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Description

“Benzo[b]thiophene-5-carboxylic acid, 3-formyl-, methyl ester” is a chemical compound . Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S . Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications .


Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates . The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives . The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .


Molecular Structure Analysis

The molecular formula of “Benzo[b]thiophene-5-carboxylic acid, 3-formyl-, methyl ester” is C11H8O3S . It is a derivative of thiophene, which is a five-membered ring made up of one sulfur as heteroatom .


Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .


Physical And Chemical Properties Analysis

The physical and chemical properties of “Benzo[b]thiophene-5-carboxylic acid, 3-formyl-, methyl ester” include a density of 1.354±0.06 g/cm3 and a boiling point of 374.8±22.0 °C .

Scientific Research Applications

Medicinal Chemistry

Thiophene-based analogs, such as methyl 3-formyl-1-benzothiophene-5-carboxylate, have been of interest to a growing number of scientists as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Industrial Chemistry

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This suggests that methyl 3-formyl-1-benzothiophene-5-carboxylate could potentially be used in similar applications.

Organic Semiconductors

Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This implies that methyl 3-formyl-1-benzothiophene-5-carboxylate could be used in the development of new organic semiconductors.

Organic Field-Effect Transistors (OFETs)

Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) . Methyl 3-formyl-1-benzothiophene-5-carboxylate, being a thiophene derivative, could potentially be used in the development of OFETs.

Organic Light-Emitting Diodes (OLEDs)

Thiophene derivatives are also used in the fabrication of organic light-emitting diodes (OLEDs) . This suggests that methyl 3-formyl-1-benzothiophene-5-carboxylate could be used in the development of OLEDs.

Photochromic Materials

A new unsymmetrical photochromic diarylethene, which includes a benzothiophene motif, has been synthesized . This suggests that methyl 3-formyl-1-benzothiophene-5-carboxylate could potentially be used in the synthesis of new photochromic materials.

Safety and Hazards

While specific safety and hazards information for “Benzo[b]thiophene-5-carboxylic acid, 3-formyl-, methyl ester” is not available, it’s important to handle all chemicals with appropriate safety precautions. For example, benzothiophene-3-carboxylic acid is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation .

Future Directions

The future directions of “Benzo[b]thiophene-5-carboxylic acid, 3-formyl-, methyl ester” could involve its use in the synthesis of larger, usually bioactive structures . The Suzuki–Miyaura (SM) cross-coupling reaction, which is arguably the most widely-applied transition metal catalysed carbon–carbon bond forming reaction to date, could potentially be used in the synthesis of this compound .

properties

IUPAC Name

methyl 3-formyl-1-benzothiophene-5-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H8O3S/c1-14-11(13)7-2-3-10-9(4-7)8(5-12)6-15-10/h2-6H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SXNIZWJNOZKDST-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC2=C(C=C1)SC=C2C=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H8O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

220.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Benzo[b]thiophene-5-carboxylic acid, 3-formyl-, methyl ester

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